Cas no 1417568-40-1 (1-(oxan-4-yl)cyclopropan-1-amine hydrochloride)

• Product Name: 1-(oxan-4-yl)cyclopropan-1-amine hydrochloride
• CAS No: 1417568-40-1
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• MDL: MFCD22421982
• CID: 4595738
• PubChem ID: 71743737
• Update Time: 2025-05-26

1-(oxan-4-yl)cyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Tetrahydro-pyran-4-yl)-cyclopropylamine hydrochloride
• 1-(oxan-4-yl)cyclopropan-1-amine hydrochloride
• 1-(tetrahydro-2H-pyran-4-yl)cyclopropanamine HCl
• 1-(Tetrahydro-2h-Pyran-4-Yl)Cyclopropanamine Hydrochloride
• EN300-1071017
• 1417568-40-1
• 1-(oxan-4-yl)cyclopropan-1-amine;hydrochloride
• AKOS026671238
• SB20277
• AS-42205
• [1-(TETRAHYDRO-2H-PYRAN-4-YL)CYCLOPROPYL]AMINE HYDROCHLORIDE
• MFCD22421982
• [1-(Tetrahydro-2H-pyran-4-yl)cyclopropyl]-amine hydrochloride
• DB-190671
• 1-(Tetrahydro-2H-pyran-4-yl)cyclopropanaminehydrochloride
• CS-0057409
• [1-(Tetrahydro-2H-pyran-4-yl)cyclopropyl]amine HCl

• MDL： MFCD22421982
• Inchi： 1S/C8H15NO.ClH/c9-8(3-4-8)7-1-5-10-6-2-7;/h7H,1-6,9H2;1H
• InChI Key： KFCNQAMFHJZPOM-UHFFFAOYSA-N
• SMILES： NC1(C2CCOCC2)CC1.Cl

Computed Properties

• Exact Mass: 177.0920418g/mol
• Monoisotopic Mass: 177.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

1-(oxan-4-yl)cyclopropan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 1-(oxan-4-yl)cyclopropan-1-amine hydrochloride

Introduction to 1-(oxan-4-yl)cyclopropan-1-amine hydrochloride (CAS No. 1417568-40-1)

1-(oxan-4-yl)cyclopropan-1-amine hydrochloride (CAS No. 1417568-40-1) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural framework, combines a cyclopropane ring with an oxane moiety, linked to an amine group, and is further stabilized by hydrochloride salt formation. The molecular structure of this compound not only contributes to its distinct chemical properties but also opens up a wide array of potential applications in medicinal chemistry.

The cyclopropane moiety in 1-(oxan-4-yl)cyclopropan-1-amine hydrochloride is particularly noteworthy due to its strained three-membered ring, which often enhances the reactivity and binding affinity of the molecule. This feature has been exploited in various drug design strategies, where the rigidity of the cyclopropane ring can improve the interactions with biological targets. The presence of the oxan-4-yl group adds another layer of complexity, introducing a oxygen-containing heterocycle that can influence solubility, metabolic stability, and overall pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into the interactions between 1-(oxan-4-yl)cyclopropan-1-amine hydrochloride and biological receptors. These studies have highlighted the compound's potential as a scaffold for developing novel therapeutic agents. For instance, the amine group can serve as a hydrogen bond acceptor or donor, crucial for establishing stable interactions with protein targets. The hydrochloride salt form enhances solubility and bioavailability, making it a more viable candidate for further preclinical and clinical investigations.

In the context of drug discovery, 1-(oxan-4-yl)cyclopropan-1-amine hydrochloride has been explored for its potential in addressing various therapeutic areas. Its structural features make it a promising candidate for inhibiting enzymes involved in inflammatory pathways, such as cyclooxygenases (COX) and lipoxygenases (LOX). Additionally, the compound's ability to cross the blood-brain barrier has sparked interest in its potential applications in neurodegenerative diseases. Preclinical studies have demonstrated that derivatives of this compound exhibit significant anti-inflammatory and analgesic properties, suggesting its therapeutic relevance.

The synthesis of 1-(oxan-4-yl)cyclopropan-1-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to optimize the production process. These methods not only improve efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent pharmaceutical standards.

Quality control and analytical characterization are critical steps in evaluating the efficacy and safety of 1-(oxan-4-yl)cyclopropan-1-amine hydrochloride. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm the identity and purity of the compound. These analytical methods provide detailed insights into the molecular structure and help ensure that the compound adheres to regulatory requirements before it proceeds to further testing.

The pharmacological profile of 1-(oxan-4-yl)cyclopropan-1-amine hydrochloride has been extensively studied in vitro and in vivo. Initial pharmacokinetic studies have revealed favorable absorption, distribution, metabolism, and excretion (ADME) properties, indicating its potential for clinical translation. Additionally, toxicological assessments have shown that the compound exhibits low toxicity at relevant therapeutic doses, further supporting its viability as a drug candidate.

Future research directions for 1-(oxan-4-y lcyclopropan - 1 - amine hydrochloride) include exploring its mechanism of action in greater detail and identifying potential off-target effects. Combination studies with other therapeutic agents may also reveal synergistic benefits that could enhance treatment outcomes. As computational biology continues to advance, machine learning models can be employed to predict new derivatives with improved pharmacological properties.

The development of 1-(oxan - 4 - yl)cyclopropan - 1 - amine hydrochloride underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. By leveraging cutting-edge technologies and innovative research approaches, scientists are paving the way for novel therapeutic solutions that address unmet medical needs. The unique structural features of this compound offer a promising foundation for future drug discovery efforts in various disease areas.